Cas no 1782516-27-1 (tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate
• CAS No: 1782516-27-1
• CID: 4613800
• PubChem ID: 105530100
• Update Time: 2025-06-13

tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate

Additional information on tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate

Introduction to Tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate (CAS No. 1782516-27-1)

Tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate (CAS No. 1782516-27-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and advanced chemical methodologies.

The molecular structure of tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate consists of a piperidine ring substituted with a cyano group at the 3-position and difluoro groups at the 4-position, further esterified with a tert-butyl moiety. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing cyano and electron-donating fluoro groups enhances its reactivity and compatibility with various functionalization strategies.

In recent years, the demand for high-purity intermediates in drug discovery has surged, driven by the need for more efficient and scalable synthetic routes. Tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate has emerged as a key building block in the synthesis of biologically active molecules. Its utility spans across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound's ability to serve as a versatile precursor allows chemists to design complex scaffolds with tailored biological activities.

One of the most compelling aspects of tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate is its role in facilitating the development of fluorinated pharmaceuticals. Fluoro substituents are widely incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The introduction of difluoro groups into the piperidine core enhances the compound's resistance to enzymatic degradation, making it an attractive candidate for long-acting medications.

The synthesis of tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the cyano and fluoro functionalities with high precision. These innovations not only improve yield but also reduce waste, aligning with green chemistry principles.

In the realm of medicinal chemistry, tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate has been utilized in the design of kinase inhibitors and other targeted therapies. The piperidine scaffold is a common motif in small-molecule drugs due to its ability to mimic natural amino acid residues and interact favorably with biological targets. The cyano group can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions, further enhancing binding affinity.

The compound's difluoro substitution pattern has been strategically employed to modulate pharmacokinetic properties. For example, fluoroalkanes have been shown to increase blood-brain barrier penetration, which is critical for central nervous system (CNS) drugs. Researchers are exploring how variations in fluoro substitution can fine-tune these properties without compromising efficacy.

Economic considerations also play a significant role in the adoption of tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate. As pharmaceutical companies seek cost-effective solutions for drug development, suppliers have focused on optimizing production processes to meet market demands. Continuous flow chemistry and microwave-assisted reactions have been implemented to enhance scalability and reduce manufacturing costs.

The regulatory landscape for pharmaceutical intermediates continues to evolve, emphasizing safety and environmental responsibility. Manufacturers of tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate must adhere to stringent guidelines to ensure compliance with international standards. This includes rigorous quality control measures and sustainable practices that minimize environmental impact.

The future prospects for tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate are promising, with ongoing research uncovering new applications in drug discovery and material science. Collaborative efforts between academia and industry are driving innovation by leveraging cutting-edge technologies such as computational modeling and high-throughput screening.

In conclusion, tert-butyl 3-cyano-4,4-difluoropiperidine-1-carboxylate (CAS No. 1782516-27-1) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural attributes make it an indispensable tool for researchers seeking to create novel therapeutics with improved efficacy and safety profiles. As advancements continue to unfold in synthetic methodologies and drug design paradigms, this compound will undoubtedly remain at the forefront of scientific exploration.